Cas no 56056-49-6 (Benzene, (dodecylthio)-)
Benzene, (dodecylthio)- structure
Product Name:Benzene, (dodecylthio)-
CAS No:56056-49-6
MF:C18H30S
MW:278.495804309845
CID:349962
PubChem ID:10016411
Update Time:2025-04-19
Benzene, (dodecylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (dodecylthio)-
- dodecylsulfanylbenzene
- SCHEMBL8082721
- 56056-49-6
- DTXSID40434264
-
- Inchi: 1S/C18H30S/c1-2-3-4-5-6-7-8-9-10-14-17-19-18-15-12-11-13-16-18/h11-13,15-16H,2-10,14,17H2,1H3
- InChI Key: DYKXULDWCTXIQX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 278.207
- Monoisotopic Mass: 278.20682213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene, (dodecylthio)- Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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